Cas no 55342-78-4 (1,3,2-Diazaphosphorine, 1,3-bis(1,1-dimethylethyl)hexahydro-)

• Product Name: 1,3,2-Diazaphosphorine, 1,3-bis(1,1-dimethylethyl)hexahydro-
• CAS No: 55342-78-4
• MF: C₁₁H₂₅N₂P
• MW: 216.30336356163
• CID: 352198
• PubChem ID: 11746043
• Update Time: 2025-04-19

1,3,2-Diazaphosphorine, 1,3-bis(1,1-dimethylethyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Diazaphosphorine, 1,3-bis(1,1-dimethylethyl)hexahydro-
• 1,3-ditert-butyl-1,3,2-diazaphosphinane
• 55342-78-4
• DTXSID40471735

• Inchi： 1S/C11H25N2P/c1-10(2,3)12-8-7-9-13(14-12)11(4,5)6/h14H,7-9H2,1-6H3
• InChI Key： JNZPAOFOCUDNDX-UHFFFAOYSA-N
• SMILES： P1N(CCCN1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 216.17575
• Monoisotopic Mass: 216.175535804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48